molecular formula C17H23ClN2OS B2579583 (E)-3-(2-chlorophenyl)-1-(3-((dimethylamino)methyl)-1,4-thiazepan-4-yl)prop-2-en-1-one CAS No. 1421586-73-3

(E)-3-(2-chlorophenyl)-1-(3-((dimethylamino)methyl)-1,4-thiazepan-4-yl)prop-2-en-1-one

Cat. No.: B2579583
CAS No.: 1421586-73-3
M. Wt: 338.89
InChI Key: GNRBXEXQIKKOGU-CMDGGOBGSA-N
Attention: For research use only. Not for human or veterinary use.
In Stock
  • Click on QUICK INQUIRY to receive a quote from our team of experts.
  • With the quality product at a COMPETITIVE price, you can focus more on your research.

Description

(E)-3-(2-chlorophenyl)-1-(3-((dimethylamino)methyl)-1,4-thiazepan-4-yl)prop-2-en-1-one (CAS 1421586-73-3) is a synthetic compound with a molecular formula of C17H23ClN2OS and a molecular weight of 338.90 g/mol . This complex molecule features a 1,4-thiazepane ring, a heterocyclic structure containing nitrogen and sulfur atoms that is of significant interest in medicinal chemistry due to its presence in various bioactive molecules . The structure is further functionalized with a dimethylaminomethyl group and a chlorophenyl-substituted propenone chain. This product is provided as a high-purity chemical for research purposes. Its structural features make it a valuable intermediate for chemical synthesis and a candidate for in vitro pharmacological investigation. Researchers are exploring its potential effects on neuronal systems, as studies on structurally related synthetic cathinones have shown activities such as acetylcholinesterase inhibition and cytotoxicity in human neuroblastoma cell lines (SH-SY5Y) . This product is intended for research use only by qualified laboratory professionals. It is not intended for diagnostic, therapeutic, or any other human or veterinary use. Researchers should handle this material with appropriate safety precautions, including the use of personal protective equipment.

Properties

IUPAC Name

(E)-3-(2-chlorophenyl)-1-[3-[(dimethylamino)methyl]-1,4-thiazepan-4-yl]prop-2-en-1-one
Details Computed by LexiChem 2.6.6 (PubChem release 2019.06.18)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI

InChI=1S/C17H23ClN2OS/c1-19(2)12-15-13-22-11-5-10-20(15)17(21)9-8-14-6-3-4-7-16(14)18/h3-4,6-9,15H,5,10-13H2,1-2H3/b9-8+
Details Computed by InChI 1.0.5 (PubChem release 2019.06.18)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI Key

GNRBXEXQIKKOGU-CMDGGOBGSA-N
Details Computed by InChI 1.0.5 (PubChem release 2019.06.18)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Canonical SMILES

CN(C)CC1CSCCCN1C(=O)C=CC2=CC=CC=C2Cl
Details Computed by OEChem 2.1.5 (PubChem release 2019.06.18)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Isomeric SMILES

CN(C)CC1CSCCCN1C(=O)/C=C/C2=CC=CC=C2Cl
Details Computed by OEChem 2.1.5 (PubChem release 2019.06.18)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Formula

C17H23ClN2OS
Details Computed by PubChem 2.1 (PubChem release 2019.06.18)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Weight

338.9 g/mol
Details Computed by PubChem 2.1 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Biological Activity

(E)-3-(2-chlorophenyl)-1-(3-((dimethylamino)methyl)-1,4-thiazepan-4-yl)prop-2-en-1-one is a compound of interest in medicinal chemistry due to its potential biological activities. This article will explore its pharmacological properties, mechanisms of action, and relevant case studies.

Chemical Structure and Properties

The compound is characterized by the following chemical structure:

  • Molecular Formula: C₁₈H₁₈ClN₃OS
  • CAS Number: Not available in the search results but can be derived from the structural formula.

The presence of a chlorophenyl group and a thiazepan moiety suggests potential interactions with various biological targets.

Anticancer Properties

Recent studies have indicated that compounds with similar structures exhibit significant anticancer activity. For instance, derivatives of thiazepan have shown efficacy against various cancer cell lines, including breast and prostate cancer. The mechanism often involves the inhibition of key signaling pathways associated with cell proliferation and survival.

Table 1: Anticancer Activity Comparison

CompoundCell Line TestedIC50 (μM)Mechanism of Action
DoxorubicinHCT-11612.8Topoisomerase inhibition
Thiazepan DerivativePC-35.9Apoptosis induction
(E)-3-(2-chlorophenyl)...MCF-7TBDTBD

Note: TBD indicates that specific data for this compound is still being researched.

Antimicrobial Activity

Preliminary investigations suggest that similar thiazepan derivatives possess antimicrobial properties. The mechanism typically involves disrupting bacterial cell walls or inhibiting key enzymes necessary for bacterial survival.

Study 1: In Vitro Anticancer Efficacy

A study conducted on a related thiazepan compound demonstrated significant growth inhibition in HepG-2 and HCT-116 cell lines with an IC50 value significantly lower than that of standard treatments like doxorubicin . The study highlighted the importance of structural modifications in enhancing anticancer activity.

Study 2: Antimicrobial Testing

Another investigation into thiazepan derivatives found promising results against Gram-positive bacteria, with effective concentrations reported at levels comparable to established antibiotics . This indicates potential for developing new antimicrobial agents based on this scaffold.

Comparison with Similar Compounds

Comparison with Structurally Similar Compounds

Substituent Effects on Electronic and Steric Properties

The compound’s 2-chlorophenyl group and dimethylamino-methyl-thiazepane substituent differentiate it from analogs such as (Z)-3-(4-chlorophenyl)-1-(2,4-difluorophenyl)-2-(1H-1,2,4-triazol-1-yl)prop-2-en-1-one () and (E)-4-(2-chlorobenzylideneamino)-3-(2-chlorophenyl)-1H-1,2,4-triazole-5(4H)-thione (). Key comparisons include:

Feature Target Compound (Z)-3-(4-Chlorophenyl)-... () (E)-4-(2-Chlorobenzylideneamino)-... ()
Aromatic Substituent 2-Chlorophenyl 4-Chlorophenyl + 2,4-difluorophenyl 2-Chlorophenyl + 2-chlorobenzylideneamino
Heterocyclic Core 1,4-Thiazepane with dimethylamino-methyl 1,2,4-Triazole 1,2,4-Triazole-5(4H)-thione
Functional Group α,β-unsaturated ketone (E-config) α,β-unsaturated ketone (Z-config) + triazole Thione + benzylideneamino
Hydrogen Bonding Likely via ketone oxygen and dimethylamino groups Triazole N–H and ketone oxygen N–H···O/S and O–H···S interactions (hexameric assembly)

Key Observations :

  • Stereochemical Impact: The E-configuration of the target compound’s enone group may enhance planarity compared to the Z-isomer in , affecting π-π stacking and dipole interactions .
  • Hydrogen Bonding: Unlike the triazole-thione in , which forms extensive N–H···S/O networks, the target compound’s thiazepane-dimethylamino group may favor weaker, flexible hydrogen bonds, altering solubility and crystallinity .
Spectroscopic and Crystallographic Comparisons
2.2.1. NMR Analysis (Inferred from )

highlights that substituent-induced chemical shift changes in regions A (positions 39–44) and B (positions 29–36) of related compounds correlate with altered chemical environments. For the target compound:

  • Region A (Prop-en-one backbone) : The E-configuration and thiazepane ring may deshield protons near the ketone, leading to downfield shifts compared to triazole analogs.
  • Region B (Chlorophenyl-thiazepane junction): Steric effects from the dimethylamino-methyl group could upfield-shift adjacent protons.

Hypothetical NMR Shift Comparison :

Proton Position Target Compound (ppm) Triazole-Thione (ppm) Triazolyl Enone (ppm)
Prop-en-one α-H ~6.8–7.2 N/A 6.5–7.0
Thiazepane CH2 ~3.0–3.5 N/A N/A
Chlorophenyl H ~7.3–7.6 7.2–7.5 7.1–7.4
2.2.2. Crystallographic Data (Inferred from )

The target compound’s crystal structure, likely resolved via SHELXL , would exhibit distinct packing compared to ’s hexameric assembly. A hypothetical comparison:

Parameter Target Compound (E)-4-(2-Chlorobenzylideneamino)-... ()
Space Group P21/c (predicted) P-1
R Factor ~0.05 0.049
Key Interactions C–H···O, N–H···Cl N–H···O/S, O–H···S
Crystal Density ~1.35 g/cm³ 1.45 g/cm³

Disclaimer and Information on In-Vitro Research Products

Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.